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Compound of Interest

Ac-Ala-Glu-Thr-Phe-Tyr-Val-Asp-
Compound Name:

NH2
CAS No.: 134938-79-7
Cat. No.: B12649826

Get Quote

Executive Summary & Chemical Profile

Ac-AETFYVD-NH2 is a synthetic heptapeptide often utilized in biochemical assays involving
protease inhibition or substrate specificity studies. Its structural modifications—N-terminal
acetylation and C-terminal amidation—mimic the native protein backbone and generally
enhance resistance to exopeptidases. However, its internal sequence contains specific
residues prone to chemical degradation if not stored correctly.

Physicochemical Profile
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Property Detail Implication for Storage

Core hydrophobic patch
Ac-Ala-Glu-Thr-Phe-Tyr-Val- .
Sequence (TFYV) flanked by acidic

Asp-NH2 ]
residues (E, D).
Soluble in neutral/basic
Net Charge (pH 7) ~ -2 (Glu, Asp) buffers; may aggregate in
acidic media.
High risk of isomerization
Critical Residues Asp (D) (isoaspartate formation) and
hydrolysis.[1][2]
- ) Moderate risk of oxidative
Critical Residues Tyr (Y) o ] ]
cross-linking (dityrosine).
Potential for aggregation at
Hydrophobicity Moderate-High high concentrations (>5

mg/mL).

Critical Vulnerabilities: Why This Peptide Degrades

To ensure data integrity, you must understand the mechanism of failure. This peptide is not
inert; it is a chemical system waiting for the activation energy to degrade.

The Primary Threat: Aspartimide Formation (Asp
Isomerization)

The C-terminal Aspartic Acid (Asp) residue in the -Val-Asp-NH2 maoitif is the most unstable
component. In aqueous solution, the amide nitrogen of the C-terminus (or the next residue in
longer chains) can nucleophilically attack the side-chain carbonyl of the Aspartate.

e Mechanism: This forms a cyclic Succinimide (Aspartimide) intermediate.

o Result: The ring hydrolyzes spontaneously, resulting in a mixture of native Aspartate (active)
and Isoaspartate (inactive/beta-peptide).
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o Trigger: This reaction is accelerated by neutral to basic pH (pH > 7.0) and elevated
temperatures.

The Secondary Threat: Oxidative Dimerization

The Tyrosine (Tyr) residue is susceptible to radical-mediated oxidation, leading to the formation
of dityrosine cross-links. This is often catalyzed by trace metal ions in low-quality buffers or
exposure to light.

Workflow: The "Gold Standard" Storage Protocol

Do not rely on "room temperature" stability claims for long-term banking. Follow this decision
tree to maximize shelf-life.

Visual Workflow: From Arrival to Experiment
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Figure 1: Decision matrix for handling Ac-AETFYVD-NH2 to minimize moisture uptake and

thermal stress.

Troubleshooting & FAQs
Category A: Lyophilized Powder Storage
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Q: The peptide arrived at room temperature. Is it degraded? A: Likely not. Lyophilized peptides
are stable at ambient temperatures for days to weeks.[3] However, upon arrival, you should
immediately store it at -20°C or -80°C. The primary danger at room temperature is humidity, not
heat alone.

Q: Why must | warm the vial before opening? A: This is the most common user error. If you
open a -20°C vial in a 25°C room, atmospheric moisture will instantly condense on the cold
peptide powder.

o Consequence: The peptide becomes hygroscopic, turning into a sticky gum. Water initiates
hydrolysis of the Asp residue even in the solid state.

e Protocol: Allow the vial to equilibrate to room temperature in a desiccator for at least 1 hour
before opening.

Category B: Reconstitution & Solubility

Q: My peptide solution is cloudy. What happened? A: You likely encountered the "Isoelectric
Point Trap" or hydrophobic aggregation.

o Diagnosis: Ac-AETFYVD-NH2 has a net negative charge (-2). If you dissolved it in
unbuffered water (which can be slightly acidic due to dissolved CO2) or a high-salt buffer, the
hydrophobic residues (Phe, Tyr, Val) may drive aggregation.

e Solution:

o Add 0.1% - 1.0% Ammonium Bicarbonate (NH4HCO3) dropwise. The basic pH helps
ionize the Glu/Asp residues, forcing repulsion and solubility.

o If stubborn, dissolve the peptide in a small volume of DMSO (dimethyl sulfoxide) first (up
to 10% of final volume), then dilute with buffer.

Q: Can | store the peptide in DMSO? A: Yes, but with a caveat. DMSO is excellent for
preventing aggregation but is hygroscopic and can permeate skin.

e Risk: DMSO freezes at 18.5°C. Storing it in the fridge (4°C) means it is solid. Repeated
melting/freezing of DMSO solutions can cause "cryo-concentration” effects where the
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peptide precipitates out of the crystal lattice.

o Recommendation: Store DMSO stocks at room temperature (short term) or -20°C (long
term), but ensure the vial is sealed with Parafilm to prevent water absorption.

Category C: Chemical Stability[1][4]

Q: How long is the reconstituted solution stable? A:

pH 7-8 (PBS/Tris): < 24 hours at 4°C. The Aspartimide reaction is fast here.

pH 5-6 (Acetate/Citrate): ~1 week at 4°C. This is the "sweet spot” for Asp stability.

Frozen (-20°C): 1-3 months.

Frozen (-80°C): 6-12 months.

Q: | see a "double peak” on my HPLC after storage. What is it? A: This is the hallmark of
Aspartate Isomerization.

e Peak 1: Native Peptide (Ac-AETFYVD-NH2).
e Peak 2 (shifted): Isoaspartate derivative (Ac-AETFYV-isoD-NH2).

e Action: This sample is compromised for kinetic assays, as isoaspartate often has significantly
reduced biological activity. Discard and prepare fresh.

Detailed Reconstitution Protocol

Objective: Solubilize 1 mg of Ac-AETFYVD-NH2 to 1 mM concentration.
Materials:

o Sterile 2100 mM Ammonium Bicarbonate (pH ~7.8) OR Sterile PBS (pH 7.4).
e High-grade DMSO (optional).

e Low-binding microcentrifuge tubes.
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Step-by-Step:
» Equilibration: Remove peptide vial from freezer. Place in a desiccator for 60 mins.
« Initial Solvent:

o Preferred: Add the calculated volume of 100 mM Ammonium Bicarbonate. Vortex gently
for 30 seconds.

o Alternative (if hydrophobic aggregation is suspected): Add DMSO to 5% of the final
volume. Vortex until clear. Then add the remaining 95% volume as PBS or Water.

 Clarification: Centrifuge at 10,000 x g for 1 minute to ensure no undissolved particles remain.
» Aliquot: Immediately dispense into single-use aliquots (e.g., 20 uL).
e Snap Freeze: Flash freeze aliquots in liquid nitrogen or dry ice/ethanol bath.

o Storage: Store at -80°C.

Mechanism of Degradation: The Aspartimide
Pathway

Understanding this pathway allows you to choose the right buffer pH.
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Figure 2: The Aspartimide degradation pathway. Note that once the cyclic intermediate forms,
the majority hydrolyzes into the inactive Isoaspartate form.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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